3-Phenoxyphenyl-phenylmethanol

• Molecular Formula: C19H16O2
• Molecular Weight: 276.3 g/mol
• IUPAC Name: (3-phenoxyphenyl)-phenylmethanol
• InChI: InChI=1S/C19H16O2/c20-19(15-8-3-1-4-9-15)16-10-7-13-18(14-16)21-17-11-5-2-6-12-17/h1-14,19-20H
• InChI Key: NAEROFHBNBKFGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC(=CC=C2)OC3=CC=CC=C3)O

Description

3-Phenoxyphenyl-phenylmethanol is a useful research compound. Its molecular formula is C19H16O2 and its molecular weight is 276.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of 3-phenoxybenzaldehyde (2 g, 10.09 mmol) in THF (15 mL) at −78° C. was added phenyllithium (6.73 mL, 1.8M solution in cyclohexane-ether) dropwise. After stirring under argon at −78° C. for 4 hrs, the reaction was quenched with water and extracted with diethyl ether. The organic layer was washed with brine, dried with magnesium sulfate, filtered, and concentrated under reduced pressure to give the crude product. The crude mixture was purified via flash SiO2 chromatography (ethyl acetate/hexanes (10%/90%) to (20%/80%)) to give 128 (2.79 g, 86% yield): 1H-NMR (400 MHz, chloroform-d) δ 6.87-7.38 (m, 10H), 7.09 (m, 1H), 6.99 (app d, J=7.3 Hz, 1H), 6.88 (m, J=8.6, 2.2 Hz, 1H), 5.81 (s, 4H).